Cas no 502695-51-4 (Phenol, 2-[(1S)-1,2,2-trimethyl-1-[[(1R)-1-phenylethyl]amino]propyl]-)

• Product Name: Phenol, 2-[(1S)-1,2,2-trimethyl-1-[[(1R)-1-phenylethyl]amino]propyl]-
• CAS No: 502695-51-4
• MF: C₂₀H₂₇NO
• MW: 297.434485673904
• CID: 2850577
• PubChem ID: 10979400
• Update Time: 2025-04-21

Phenol, 2-[(1S)-1,2,2-trimethyl-1-[[(1R)-1-phenylethyl]amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(1S)-1,2,2-trimethyl-1-[[(1R)-1-phenylethyl]amino]propyl]-
• DTXSID10450613
• 502695-51-4

• Inchi： 1S/C20H27NO/c1-15(16-11-7-6-8-12-16)21-20(5,19(2,3)4)17-13-9-10-14-18(17)22/h6-15,21-22H,1-5H3/t15-,20-/m1/s1
• InChI Key： GHFTYMBMMMOLTD-FOIQADDNSA-N
• SMILES： OC1C=CC=CC=1[C@](C)(C(C)(C)C)N[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.209264485Da
• Monoisotopic Mass: 297.209264485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 32.3Ų